Cas no 31581-82-5 ((3S,4S,5R)-4-[(2R,3R)-2,3-Dihydroxy-3-[(2S,3R,5S,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one)

• Product Name: (3S,4S,5R)-4-[(2R,3R)-2,3-Dihydroxy-3-[(2S,3R,5S,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one
• CAS No: 31581-82-5
• MF: C₂₉H₄₄O₈
• MW: 520.654870033264
• CID: 310866
• Update Time: 2024-02-29

(3S,4S,5R)-4-[(2R,3R)-2,3-Dihydroxy-3-[(2S,3R,5S,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• Stigmast-7-en-26-oicacid, 2,3,14,20,22,28-hexahydroxy-6-oxo-, g-lactone, (2b,3b,5a,22R,24S,25S,28R)- (9CI)
• (22R,24S,25S,28R)-2β,3β,14,20,22,28-Hexahydroxy-6-oxo-5α-stigmast-7-en-26-oic acid γ-lactone
• 5a-Stigmast-7-en-26-oic acid, 2b,3b,14,20,22,28-hexahydroxy-6-oxo-, g-lactone, (22R,24S,25R,28R)-(8CI)
• Epicyasterone
• 5-Epicyasterone
• (3S,4S,5R)-4-[(2R,3R)-2,3-Dihydroxy-3-[(2S,3R,5S,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethy
• (3S,4S,5R)-4-[(2R,3R)-2,3-Dihydroxy-3-[(2S,3R,5S,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one

• Inchi： 1S/C29H44O8/c1-14-16(15(2)37-25(14)34)10-24(33)28(5,35)23-7-9-29(36)18-11-20(30)19-12-21(31)22(32)13-26(19,3)17(18)6-8-27(23,29)4/h11,14-17,19,21-24,31-33,35-36H,6-10,12-13H2,1-5H3/t14-,15+,16-,17-,19+,21+,22-,23-,24+,26+,27+,28+,29+/m0/s1
• InChI Key： NEFYSBQJYCICOG-SAGHCZLLSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](C[C@@H]3[C@@H](C)OC([C@H]3C)=O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 520.304
• Monoisotopic Mass: 520.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids